Cas no 1708080-69-6 (1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine)

• Product Name: 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine
• CAS No: 1708080-69-6
• MF: C₁₂H₁₆N₆
• MW: 244.295640945435
• CID: 5191357
• Update Time: 2025-06-08

1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine
• 4-Piperidinamine, 1-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-

• Inchi： 1S/C12H16N6/c13-10-2-6-17(7-3-10)11-8-12(15-9-14-11)18-5-1-4-16-18/h1,4-5,8-10H,2-3,6-7,13H2
• InChI Key： MALDAPRANKITQU-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3C=CC=N3)N=CN=2)CCC(N)CC1

Additional information on 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine

Professional Introduction to 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine (CAS No. 1708080-69-6)

1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a fusion of pyrazole, pyrimidine, and piperidine moieties, which are well-documented for their diverse biological activities. The chemical identity of this molecule is further underscored by its unique Chemical Abstracts Service (CAS) number, CAS No. 1708080-69-6, which distinguishes it as a distinct entity in the chemical registry.

The structural composition of 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine is meticulously designed to interact with biological targets in a highly specific manner. The presence of the pyrazole ring, known for its ability to modulate enzyme activity and receptor binding, alongside the pyrimidine moiety, which is frequently employed in the development of nucleoside analogs and kinase inhibitors, creates a molecular scaffold that is ripe for therapeutic exploration. Additionally, the incorporation of a piperidine group enhances the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors that target aberrant signaling pathways associated with various diseases. Among these pathways, kinases have emerged as critical therapeutic targets due to their role in cell proliferation, differentiation, and survival. The compound 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine has been identified as a potential kinase inhibitor, with preliminary studies suggesting its efficacy in disrupting signaling cascades relevant to cancer and inflammatory disorders. Specifically, its ability to bind to and modulate the activity of tyrosine kinases has been of particular interest to researchers seeking to develop next-generation anticancer agents.

The pyrazole and pyrimidine components of this molecule are particularly noteworthy for their ability to engage with ATP-binding pockets of kinases. This interaction can lead to the inhibition of enzyme activity, thereby preventing downstream signaling events that contribute to disease progression. Furthermore, the piperidine moiety may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. These features make 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-ylamine a promising candidate for further development into a clinical therapeutic.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive molecules like 1-(6-Pyrazol-1-yl-pyrimidin-4-yl)-piperidin-4-yamine. Molecular docking studies have been instrumental in predicting the binding affinity and mode of interaction between this compound and its target proteins. These studies have revealed that the compound exhibits high selectivity for certain kinases over others, minimizing off-target effects—a critical factor in drug development. Additionally, structural modifications based on these insights have led to the synthesis of analogs with enhanced potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of targeting post-translational modifications (PTMs) such as phosphorylation in disease treatment. Kinases are key enzymes responsible for mediating PTMs, making them ideal targets for therapeutic intervention. The unique structure of 1-(6-Pyrazol-1-y-pyrimidin]-4-y-piperidin]-4-yamine positions it as a versatile tool for investigating kinase-mediated PTMs and their role in various pathological conditions. By inhibiting specific kinases, this compound may restore normal cellular signaling networks disrupted by disease.

Preclinical studies have begun to explore the potential therapeutic applications of 1-(6-Pyrazol]-1-y-pyr-imidiny]-4-y-piperidi-n]-4-y-am ine in models of cancer and inflammation. Initial results suggest that it can effectively suppress tumor growth by inhibiting key signaling pathways involved in cell proliferation and angiogenesis. Moreover, its anti-inflammatory properties have been observed in vitro, where it demonstrated the ability to modulate cytokine production and reduce inflammation-induced cell death. These findings underscore its potential as a multifaceted therapeutic agent capable of addressing multiple disease mechanisms.

The development of novel pharmaceuticals requires not only potent bioactivity but also favorable pharmacokinetic profiles. The pyrimidine, pyrazole, and piperidine moieties collectively contribute to an optimized balance between lipophilicity and water solubility, ensuring efficient absorption, distribution, metabolism, and excretion (ADME). This balance is crucial for achieving therapeutic efficacy while minimizing side effects. Further optimization efforts are ongoing to fine-tune these properties through structural modifications aimed at enhancing bioavailability and reducing metabolic clearance.

Collaborative efforts between academic researchers and pharmaceutical companies have been instrumental in advancing the understanding of 1-(6-Pyrazol]-1-y-pyr-imidiny]-4-y-piperidi-n]-4-y-am ine's mechanisms of action. Preclinical trials are being designed to evaluate its safety profile and dosing regimens before moving into human clinical trials. These trials will provide critical data on its efficacy across different disease models and help establish optimal dosing strategies for patient populations.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like 1-(6-Pyrazol]-1-y-pyr-imidiny]-4-y-piperidi-n]-4-y-am ine. These algorithms can predict molecular properties such as binding affinity, metabolic stability, and toxicity based on structural features alone. By leveraging these predictive tools alongside traditional experimental methods, researchers can prioritize promising candidates more efficiently while minimizing costly failures during later stages of development.

The future prospects for 1-(6-Pyrazol]-1-y-pyr-imidiny]-4-y-piperidi-n]-4-y-am ine remain bright as ongoing research continues to uncover new applications for this versatile molecule. Its unique structural features make it well-suited for targeting a wide range of diseases beyond cancer alone—including neurodegenerative disorders where kinase dysregulation plays an important role—opening up numerous possibilities for future therapeutic intervention.